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Compound of Interest

Compound Name: C-DIM12

Cat. No.: B1668760

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for
Laboratory Safety and Chemical Handling.

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of C-DIM12. Adherence to these guidelines is critical to ensure
a safe laboratory environment and the integrity of your research. C-DIM12 is a synthetic
activator of the nuclear receptor Nurrl, recognized for its anti-inflammatory and neuroprotective
properties.[1] As a substance that has not yet been fully tested, cautious handling is imperative.

[1]

Chemical and Physical Properties of C-DIM12

A clear understanding of the chemical and physical properties of C-DIM12 is fundamental for
safe handling and storage. This data is summarized in the table below.
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Property

Value

Chemical Name

3,3-[(4-Chlorophenyl)methylene]bis[1H-indole]

Alternative Names

C-Dim 12, DIM-C-pPhCI

CAS Number 178946-89-9
Molecular Formula C23H17CIN2
Molecular Weight 356.85 g/mol
Orange powder[1] or Light yellow to brown
Appearance .
solid[2]
Purity >98%
B Soluble in DMSO (up to 100 mM) and ethanol
Solubility

(up to 100 mM).

Personal Protective Equipment (PPE) and Handling

Strict adherence to the following personal protective equipment (PPE) guidelines is mandatory

to prevent exposure. The safety phrases associated with C-DIM12 are direct and must be

followed:

e S22: Do not breathe dust.

e S36/37/39: Wear suitable protective clothing, gloves and eye/face protection.

e S24/25: Avoid contact with skin and eyes.

Recommended PPE:
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PPE Category

Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or goggles. A face ) )
o Protects against airborne
shield is recommended when )
) N ) particles and splashes.
handling larger quantities or if

there is a risk of splashing.

Hand Protection

Chemical-resistant gloves )
- Prevents skin contact.
(e.g., nitrile).

Body Protection

A laboratory coat must be

worn. Consider a chemical- ) o
_ . Protects against contamination
resistant apron for additional )
] ) of personal clothing.
protection when handling

significant quantities.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH- Prevents inhalation of the
approved respirator is powdered compound.
necessary.

Step-by-Step Handling and Operational Plan

Follow this workflow for the safe handling of C-DIM12 from receipt to disposal.
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Caption: Workflow for Safe Handling of C-DIM12.
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Detailed Protocol:

Receipt and Inspection: Upon receiving the compound, inspect the packaging for any
damage. If the container is compromised, handle it as a spill and follow appropriate cleanup
procedures.

Storage: Store C-DIM12 at -20°C in a tightly sealed container, protected from light. For stock
solutions, store at -80°C for up to 6 months or -20°C for up to 1 month, and protect from light.

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as outlined
in the table above.

Weighing: Conduct weighing in a chemical fume hood or a ventilated balance enclosure to
minimize dust inhalation.

Dissolution: Prepare solutions in a fume hood. C-DIM12 is soluble in DMSO and ethanol.

Experimental Use: Handle all solutions containing C-DIM12 with the same level of precaution
as the solid compound.

Decontamination: Clean all work surfaces and equipment thoroughly with an appropriate
solvent (e.g., 70% ethanol) after use.

Waste Segregation: Segregate all C-DIM12 waste, including contaminated consumables
(e.g., pipette tips, tubes), into a clearly labeled hazardous waste container.

Disposal: Dispose of C-DIM12 waste in accordance with all local, state, and federal
regulations. Contact your institution's environmental health and safety (EHS) department for
specific guidance.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination, and wash
hands thoroughly afterward.

Signaling Pathway of C-DIM12

C-DIM12 is a Nurrl activator that inhibits NF-kB and cytokine expression in microglial cells. It

achieves this by stabilizing nuclear corepressor proteins, which in turn reduces the binding of

p65 to inflammatory gene promoters.
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Caption: C-DIM12 Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling C-
DIM12]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668760#personal-protective-equipment-for-
handling-c-dim12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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